4-(azidomethyl)-3-cyclopropyl-1H-pyrazole
Overview
Description
4-(azidomethyl)-3-cyclopropyl-1H-pyrazole, also known as 4-Azidomethyl-3-cyclopropylpyrazole (ACPP), is a heterocyclic compound that has been studied for its potential applications in various scientific fields. It is a highly reactive molecule that is capable of forming strong covalent bonds, making it a useful tool for synthesizing organic compounds. ACPP has been studied for its potential as a biomolecule, and its ability to interact with other molecules to form new compounds.
Scientific Research Applications
ACPP has been studied for its potential applications in various scientific fields. It has been used as a reagent in organic synthesis and as a tool for studying the structure and reactivity of organic molecules. It has also been used in the synthesis of peptides, proteins, and other biomolecules. Additionally, ACPP has been studied for its potential as a catalyst in organic reactions and as a therapeutic agent.
Mechanism Of Action
The mechanism of action of ACPP is not fully understood. However, it is believed that the molecule has the ability to interact with other molecules to form new compounds. It is also believed that the molecule has the ability to form strong covalent bonds, which may be responsible for its ability to act as a catalyst in certain organic reactions.
Biochemical And Physiological Effects
The biochemical and physiological effects of ACPP are not fully understood. However, it has been shown to interact with other molecules to form new compounds, and it has been studied for its potential as a therapeutic agent. Additionally, ACPP has been studied for its potential to interact with proteins and other biomolecules, and for its potential to act as a catalyst in certain organic reactions.
Advantages And Limitations For Lab Experiments
ACPP has several advantages and limitations for lab experiments. One of the main advantages of ACPP is its ability to form strong covalent bonds, which makes it a useful tool for synthesizing organic compounds. Additionally, ACPP is highly reactive, making it a suitable reagent for a variety of organic reactions. However, ACPP is also highly toxic and volatile, making it difficult to work with in a laboratory setting.
Future Directions
There are a variety of potential future directions for ACPP. One potential direction is to further investigate its potential as a therapeutic agent and its ability to interact with proteins and other biomolecules. Additionally, further research into the mechanism of action of ACPP could lead to a better understanding of its potential applications in organic synthesis and as a catalyst in certain organic reactions. Additionally, research into the safety and toxicity of ACPP could lead to improved methods of working with the molecule in a laboratory setting.
properties
IUPAC Name |
4-(azidomethyl)-5-cyclopropyl-1H-pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N5/c8-12-10-4-6-3-9-11-7(6)5-1-2-5/h3,5H,1-2,4H2,(H,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDPRXFFIKSOPOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(C=NN2)CN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(azidomethyl)-3-cyclopropyl-1H-pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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